Cas no 1858788-55-2 (3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid
• CAS No: 1858788-55-2
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 5955367
• PubChem ID: 131111159
• Update Time: 2024-01-11

3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1948025
• 1858788-55-2
• 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid
• 3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid

• Inchi： 1S/C9H14F2O2/c1-8(2,7(12)13)3-6-4-9(10,11)5-6/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： DTDXKLSPWJYHNX-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(C(=O)O)(C)C)C1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų